- Promotion of Appel-type reactions by N-heterocyclic carbenesChemical Communications (Cambridge, 2019, 55(55), 7962-7965,
Cas no 2273-09-8 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-)

2273-09-8 structure
Product name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
CAS No:2273-09-8
MF:C20H15N3O
MW:313.352604150772
CID:1411547
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
-
- Inchi: 1S/C20H15N3O/c24-20-22(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-23(20)18-14-8-3-9-15-18/h1-15H
- InChI Key: QWSORQUDNSSLOV-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 313.12165
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 224 °C
- Boiling Point: 446.4±28.0 °C(Predicted)
- PSA: 35.91
- pka: 5.38±0.20(Predicted)
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Dichloromethane ; 20 min, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 20 min, rt
1.3 6 h, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 20 min, rt
1.3 6 h, rt
Reference
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Raw materials
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Preparation Products
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Related Literature
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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